2-fluoro-5-methyl-N-(piperidin-3-ylmethyl)benzenesulfonamide
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Overview
Description
2-fluoro-5-methyl-N-(piperidin-3-ylmethyl)benzenesulfonamide is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. It is a sulfonamide compound that is being studied for its mechanism of action and its potential use as a therapeutic agent.
Mechanism of Action
The mechanism of action of 2-fluoro-5-methyl-N-(piperidin-3-ylmethyl)benzenesulfonamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells in vitro. It has also been shown to have neuroprotective effects in animal models of neurological disorders.
Advantages and Limitations for Lab Experiments
One advantage of using 2-fluoro-5-methyl-N-(piperidin-3-ylmethyl)benzenesulfonamide in lab experiments is its potential as a therapeutic agent. It has been shown to have activity against cancer cells and may have potential as a treatment for neurological disorders. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to develop as a therapeutic agent.
Future Directions
There are several potential future directions for research on 2-fluoro-5-methyl-N-(piperidin-3-ylmethyl)benzenesulfonamide. One direction is to further investigate its mechanism of action and how it interacts with cancer cells and other cells in the body. Another direction is to explore its potential use as a therapeutic agent for neurological disorders. Additionally, research could focus on developing more efficient synthesis methods for the compound.
Synthesis Methods
The synthesis of 2-fluoro-5-methyl-N-(piperidin-3-ylmethyl)benzenesulfonamide involves several steps. One method involves the reaction of 2-fluoro-5-methylbenzenesulfonyl chloride with piperidine in the presence of a base such as triethylamine. The resulting product is then reacted with N-methylpiperazine to form the final compound.
Scientific Research Applications
2-fluoro-5-methyl-N-(piperidin-3-ylmethyl)benzenesulfonamide has been studied for its potential use as a therapeutic agent. It has been shown to have activity against certain types of cancer cells, including breast cancer and lung cancer cells. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease.
properties
IUPAC Name |
2-fluoro-5-methyl-N-(piperidin-3-ylmethyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19FN2O2S/c1-10-4-5-12(14)13(7-10)19(17,18)16-9-11-3-2-6-15-8-11/h4-5,7,11,15-16H,2-3,6,8-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOCKUGIRDYVWFV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)F)S(=O)(=O)NCC2CCCNC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19FN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.